N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide

• IUPAC Name: N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C22H28N4O2/c1-17-8-10-18(11-9-17)20(26-14-12-25(2)13-15-26)16-23-21(27)22(28)24-19-6-4-3-5-7-19/h3-11,20H,12-16H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: CNZJSHNDIFMQTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=CC=C2)N3CCN(CC3)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide, commonly known as MPPO, is a chemical compound used in scientific research for its ability to bind to certain receptors in the brain. MPPO is a member of the oxalamide family of compounds, which have been studied for their potential therapeutic applications in a variety of neurological disorders.

Scientific Research Applications

Anticonvulsant Activity

N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide, as part of a library of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, demonstrates significant anticonvulsant activity. Compounds in this series, designed to integrate chemical fragments of known antiepileptic drugs, displayed broad spectra of activity across several preclinical seizure models, including maximal electroshock (MES), subcutaneous pentylenetetrazole (scPTZ), and the 6 Hz model of pharmacoresistant limbic seizures, without impairing motor coordination, suggesting a better safety profile than some clinically relevant antiepileptic drugs (Kamiński et al., 2015).

Serotonin Receptor Affinity

Compounds structurally related to N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide, particularly those involving arylpiperazine derivatives, have been shown to possess high affinity for 5-HT1A serotonin receptors. Modifications such as N4-substitution can enhance affinity for 5-HT1A sites while potentially decreasing affinity for 5-HT1B sites, indicating potential application in developing agents targeting serotonin receptors for neuropsychiatric conditions (Glennon et al., 1988).

Antimicrobial Activities

A study involving the design, synthesis, and antimicrobial activity evaluation of novel benzoxazole compounds revealed that some derivatives showed promising activity against Pseudomonas aeruginosa. These findings suggest potential applications of related compounds, including N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide, in the development of new antimicrobial agents (Temiz-Arpaci et al., 2021).

Anti-5-Lipoxygenase Agents

Research on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives has highlighted their anticancer and anti-5-lipoxygenase activities. This discovery points towards potential applications in the treatment of inflammatory diseases and cancer, suggesting that compounds like N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-phenyloxalamide could be explored for similar therapeutic effects (Rahmouni et al., 2016).